![molecular formula C16H26O4 B1205323 4-(1,5-Dimethyl-1,2-epoxy-4-hexenyl)-5-methoxy-1-oxaspiro(2.5)octan-6-ol](/img/structure/B1205323.png)
4-(1,5-Dimethyl-1,2-epoxy-4-hexenyl)-5-methoxy-1-oxaspiro(2.5)octan-6-ol
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Overview
Description
4-(1,5-Dimethyl-1,2-epoxy-4-hexenyl)-5-methoxy-1-oxaspiro(2.5)octan-6-ol is a natural product found in Penicillium jensenii with data available.
Scientific Research Applications
Immunomodulatory Potential
Research conducted by Hatanaka et al. (1988) uncovered the immunosuppressive properties of a compound structurally related to 4-(1,5-Dimethyl-1,2-epoxy-4-hexenyl)-5-methoxy-1-oxaspiro(2.5)octan-6-ol. This study isolated the compound FR65814, which showed immunosuppressive activity at low concentrations, from Penicillium jensenii F-2883 (Hatanaka et al., 1988).
Corrosion Inhibition
Chafiq et al. (2020) explored the inhibition properties of similar spirocyclopropane derivatives for mild steel protection in acidic environments. Their findings demonstrate the potential of these compounds in corrosion prevention (Chafiq et al., 2020).
Anti-Parasitic and Anti-Tumor Applications
Hua et al. (2008) synthesized various analogs of ovalicin, including compounds with a 1-oxaspiro[2.5]octane structure. These analogs showed significant anti-trypanosomal activities, indicating potential for anti-parasitic drug development. Additionally, some compounds displayed antiproliferative effects against tumor cells, suggesting their use in cancer therapy (Hua et al., 2008).
Chemical Synthesis and Structural Studies
Satyamurthy et al. (1984) reported the synthesis of 1-oxa-6-heteraspiro[2.5]octanes, providing insights into the stereochemical properties of such compounds. This research has implications for the synthesis of complex organic molecules with potential applications in various fields (Satyamurthy et al., 1984).
Therapeutic Efficacy in Anaplastic Thyroid Carcinoma
Y. Hama and colleagues (1997) investigated the therapeutic efficacy of TNP-470, a synthetic analog of fumagillin, against human anaplastic thyroid carcinoma in nude mice. The compound, structurally related to this compound, showed promising results in inhibiting tumor growth through angiogenesis inhibition (Y. Hama et al., 1997).
Allergenic Activity Study
Lepoittevin and Karlberg (1994) synthesized compounds, including 2,2-dimethyl-1-oxaspiro-[2.5]octan-4-ol, to study the interaction of allergenic hydroperoxides with proteins. Their research contributes to understanding allergic contact dermatitis mechanisms (Lepoittevin & Karlberg, 1994).
Epoxide Hydrolase Reactivity
Weijers et al. (2007) focused on the reactivity of yeast epoxide hydrolase towards 1-oxaspiro[2.5]octanes, highlighting the enzyme's preference for O-axial C3 epimers. This finding is significant for the enzymatic detoxification of spiroepoxides (Weijers et al., 2007).
properties
Molecular Formula |
C16H26O4 |
---|---|
Molecular Weight |
282.37 g/mol |
IUPAC Name |
5-methoxy-4-[2-methyl-3-(3-methylbut-2-enyl)oxiran-2-yl]-1-oxaspiro[2.5]octan-6-ol |
InChI |
InChI=1S/C16H26O4/c1-10(2)5-6-12-15(3,20-12)14-13(18-4)11(17)7-8-16(14)9-19-16/h5,11-14,17H,6-9H2,1-4H3 |
InChI Key |
CEVCTNCUIVEQOY-UHFFFAOYSA-N |
SMILES |
CC(=CCC1C(O1)(C)C2C(C(CCC23CO3)O)OC)C |
Canonical SMILES |
CC(=CCC1C(O1)(C)C2C(C(CCC23CO3)O)OC)C |
synonyms |
fumagillol |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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